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Compound of Interest

Compound Name: 2-Ethylhexyl bromide-d17

Cat. No.: B12394808

Technical Guide: 2-Ethylhexyl bromide-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Ethylhexyl bromide-d17, a deuterated analog of 2-Ethylhexyl bromide. This
document is intended for use by professionals in research and development who require
detailed information on this compound for applications such as isotopic labeling, mechanistic
studies, and as a building block in the synthesis of complex molecules.

Core Chemical Properties

2-Ethylhexyl bromide-d17 is the deuterated form of 2-Ethylhexyl bromide where all 17
hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it a
valuable tool in mass spectrometry-based studies and for altering the metabolic profile of
parent molecules. Due to the limited availability of experimental data for the deuterated
compound, properties of the non-deuterated analog are provided for comparison and as an
estimation where applicable.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of 2-Ethylhexyl
bromide-d17 and its non-deuterated counterpart.

Table 1: Properties of 2-Ethylhexyl bromide-d17
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Property Value Source
Molecular Formula CsD17Br [1]
Molecular Weight 210.23 g/mol [1]

CAS Number 1398065-97-8 [2]
Appearance l.\lot'specified (likely a colorless W

liquid)

Boiling Point No data available -
Density No data available -
Refractive Index No data available -

Table 2: Properties of 2-Ethylhexyl bromide (non-deuterated)
Property Value Source
Molecular Formula CsH17Br [3]
Molecular Weight 193.12 g/mol [3]

CAS Number 18908-66-2 [3]
Appearance Colorless liquid [3]
Boiling Point 75-77 °C at 16 mmHg [4]
Density 1.086 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.4538

[4]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and ethyl acetate.

[5]16]

Experimental Protocols

While specific experimental protocols for the synthesis of 2-Ethylhexyl bromide-d17 are not

readily available in the literature, a standard method for the conversion of a primary alcohol to
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an alkyl bromide can be adapted. The most common and effective method for this
transformation on a laboratory scale is the use of phosphorus tribromide (PBrs).

Synthesis of 2-Ethylhexyl bromide-d17 from 2-
Ethylhexanol-d18

This protocol describes a general procedure for the bromination of the deuterated alcohol
precursor.

Materials:

2-Ethylhexanol-d18 (perdeuterated)
e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

» Round-bottom flask

e Dropping funnel

» Reflux condenser

o Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, dissolve 2-Ethylhexanol-d18 in anhydrous diethyl ether under an inert
atmosphere (e.g., nitrogen or argon). Cool the flask in an ice bath to 0 °C.
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o Addition of PBrs: Slowly add one-third of a molar equivalent of phosphorus tribromide
dropwise to the stirred solution of the alcohol. Maintain the temperature at 0 °C during the
addition.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir the mixture for 12-24 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Workup: Carefully quench the reaction by slowly adding ice-cold water. Transfer the mixture
to a separatory funnel.

o Extraction: Separate the organic layer. Wash the organic layer sequentially with cold water,
saturated sodium bicarbonate solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

« Purification: The crude product can be purified by vacuum distillation to yield pure 2-
Ethylhexyl bromide-d17.

Visualizations

The following diagrams illustrate the synthesis workflow and a typical reaction pathway for 2-
Ethylhexyl bromide-d17.

Reaction Setup Reaction Workup & Purification

Dissolve 2-Ethylhexanol-d18 o Stir at room temperature 2-Ethylhexyl bromide-d17
in anhydrous diethyl ether }—" Coolto 0°C }—" Add PBr3 dropwise }—" (12-2ah) Quench with H20 [—| Extract & Wash Dry & Concentrate Vacuum Distillation [—=—eXYL Dromice-CL7

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Ethylhexyl bromide-d17.
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Caption: General Sn2 reaction of 2-Ethylhexyl bromide-d17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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